N(omega)-phosphohypotaurocyamine
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Overview
Description
N(omega)-phosphohypotaurocyamine is a phosphoramide. It derives from a hypotaurocyamine. It is a conjugate acid of a this compound(2-).
Scientific Research Applications
Brain Health and Development
Omega-3 fatty acids, particularly docosahexaenoic acid (DHA) and eicosapentaenoic acid (EPA), are critical for brain health. They are essential components of cerebral membrane structures and play a crucial role in brain development and function. Maternal omega-3 status significantly affects offspring's brain lipid composition and hippocampal neurogenesis, underscoring the importance of early omega-3 supplementation for brain development (Maximin & Heberden, 2019).
Cognitive Functions
Omega-3 fatty acids have been linked to improved cognitive functions across the lifespan. They modulate synaptic plasticity, neurochemistry, neuroimmune modulation, and neuroprotection, contributing to their cognitive-enhancing effects. Clinical evidence supports that omega-3 PUFA supplementation may enhance cognitive function in healthy adults, attenuate cognitive impairment in aging, and offer potential benefits against age-related disorders like dementia (Luchtman & Song, 2013).
Neuroprotection and Neuroinflammation
Omega-3 PUFAs exhibit neuroprotective properties, particularly in the context of aging and neurodegenerative diseases. Supplementation with omega-3 PUFAs in aged mice enhances hippocampal functionality, indicating their potential in cognitive decline prevention during aging (Cutuli et al., 2014).
Metabolic and Cellular Mechanisms
The mechanisms by which omega-3 PUFAs exert their beneficial effects on the brain and cognition involve modulation of neuroinflammation, oxidative stress, and apoptosis. Omega-3 PUFAs can influence the persistence of long-term memory by maintaining adequate levels of DHA and brain-derived neurotrophic factor (BDNF), and by modulating the activation of key signaling proteins involved in memory formation (Bach et al., 2014).
Properties
Molecular Formula |
C3H10N3O5PS |
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Molecular Weight |
231.17 g/mol |
IUPAC Name |
2-[[amino-(phosphonoamino)methylidene]amino]ethanesulfinic acid |
InChI |
InChI=1S/C3H10N3O5PS/c4-3(6-12(7,8)9)5-1-2-13(10)11/h1-2H2,(H,10,11)(H5,4,5,6,7,8,9) |
InChI Key |
ZGZSALVJNJADDS-UHFFFAOYSA-N |
Canonical SMILES |
C(CS(=O)O)N=C(N)NP(=O)(O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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